![molecular formula C20H23NO4 B028460 N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine CAS No. 89371-42-6](/img/structure/B28460.png)
N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine
Overview
Description
N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine, also known as Boc-Phe-Ala, is an important amino acid derivative used in biochemistry and pharmaceutical research. It is a derivative of the amino acid L-alanine, in which a benzyloxycarbonyl (Boc) group is attached to the amino group, and a phenylpropyl group is attached to the carboxyl group. Boc-Phe-Ala is used in a wide range of scientific applications, including synthesis of peptides, proteins, and other molecules, as well as in laboratory experiments.
Scientific Research Applications
Synthesis and Polymerization
N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine is used in the synthesis and polymerization of novel amino acid-derived acetylene monomers. For example, the study by (Gao, Sanda, & Masuda, 2003) discusses the synthesis of related monomers and their polymerization, demonstrating the application of such compounds in material science.
Selective Peptide Cleavage
This compound is also involved in the selective cleavage of serine peptides. (Kaneko, Takeuchi, & Inui, 1968) describe a process where N-benzyloxycarbonyl-L-alanine derivatives are used for selective peptide bond cleavage, showing its importance in peptide chemistry.
Chemical Synthesis
In another application, (J. Ming, 2011) details the synthesis of a related compound using L-alanine, demonstrating the role of this compound in chemical synthesis.
Protein Interaction Studies
A study by (Kim & Lipscomb, 1990) explores the complex formation of a similar compound with carboxypeptidase A, highlighting its use in understanding enzyme interactions and protein structures.
Medicinal Chemistry
In medicinal chemistry, (Nestor et al., 1984) synthesized novel heterocyclic aromatic amino acids based on this compound, showing its application in drug design and synthesis.
Properties
IUPAC Name |
(2S)-2-[[(2S)-1-oxo-4-phenyl-1-phenylmethoxybutan-2-yl]amino]propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO4/c1-15(19(22)23)21-18(13-12-16-8-4-2-5-9-16)20(24)25-14-17-10-6-3-7-11-17/h2-11,15,18,21H,12-14H2,1H3,(H,22,23)/t15-,18-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLFXILKNOGXPCT-YJBOKZPZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)NC(CCC1=CC=CC=C1)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)O)N[C@@H](CCC1=CC=CC=C1)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20564230 | |
Record name | N-[(2S)-1-(Benzyloxy)-1-oxo-4-phenylbutan-2-yl]-L-alanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20564230 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
341.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89371-42-6 | |
Record name | N-[(2S)-1-(Benzyloxy)-1-oxo-4-phenylbutan-2-yl]-L-alanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20564230 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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